Cas no 2248394-18-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate
• CAS No: 2248394-18-3
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 6031269
• PubChem ID: 165724128
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6521304
• 2248394-18-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate

• Inchi： 1S/C20H19NO6/c1-11(2)17-15(25-3)9-12(10-16(17)26-4)20(24)27-21-18(22)13-7-5-6-8-14(13)19(21)23/h5-11H,1-4H3
• InChI Key： TWSDGXYFJREJOA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C(C=1C(C)C)OC

Computed Properties

• Exact Mass: 369.12123733g/mol
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate (CAS No. 2248394-18-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate (CAS No. 2248394-18-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isoindole-1,3-dione core and the 3,5-dimethoxy-4-isopropylbenzoate moiety. This combination grants the molecule distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research.

In recent years, the demand for high-purity specialty chemicals like 2248394-18-3 has surged, driven by advancements in drug discovery and functional materials. Researchers are particularly intrigued by its potential as a photoactive intermediate or biocompatible scaffold, aligning with trends in green chemistry and sustainable synthesis. The compound’s aromatic ester linkage and electron-rich dimethoxy groups contribute to its stability and reactivity, which are critical for applications in catalysis and polymer modification.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate is typically prepared via esterification reactions between N-hydroxyphthalimide derivatives and substituted benzoic acids. Optimizing such processes often involves microwave-assisted synthesis or enzyme-catalyzed methods, reflecting the industry’s shift toward energy-efficient protocols. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, a key concern for end-users in high-value formulations.

The compound’s relevance extends to life sciences, where its structural analogs are explored for bioactivity modulation. For instance, the isoindole-1,3-dione fragment is known to interact with biological targets, prompting studies on its drug-likeness and ADME profiles. Such investigations resonate with popular search queries like "phthalimide derivatives in medicine" or "ester prodrug design", underscoring its interdisciplinary appeal.

In material science, the 3,5-dimethoxy-4-isopropyl substituent enhances solubility in organic matrices, making 2248394-18-3 a candidate for advanced coatings or optical materials. This aligns with growing interest in smart materials and nanotechnology, frequently searched topics in academic and industrial circles. Its thermal stability, measured via DSC/TGA, further supports such applications.

Regulatory and safety assessments of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethoxy-4-(propan-2-yl)benzoate emphasize its low ecotoxicity and compatibility with REACH guidelines. These aspects are crucial for manufacturers addressing ESG (Environmental, Social, and Governance) criteria, a trending focus in chemical innovation. Proper handling protocols, including PPE recommendations and storage conditions, are documented to ensure workplace safety.

Market-wise, the compound caters to niche sectors like high-performance additives and custom synthesis. Suppliers often highlight its batch-to-batch consistency and scalability, responding to customer priorities such as "reliable specialty chemical vendors". Competitive pricing and technical support further differentiate offerings in this space.

Future research may explore 2248394-18-3’s role in covalent organic frameworks (COFs) or targeted drug delivery, areas gaining traction in scientific literature. Collaborative efforts between academia and industry could unlock novel applications, reinforcing the compound’s versatility. For now, it remains a valuable tool for innovators seeking tailored molecular solutions.